Cas no 89614-97-1 ((2S)-1-methylpyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (2S)-1-methylpyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 89614-97-1
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• MDL: MFCD06795802
• CID: 859178
• PubChem ID: 66599912
• Update Time: 2025-06-08

(2S)-1-methylpyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-L-proline HCl
• (2S)-1-methylpyrrolidine-2-carboxylic acid hydrochloride
• N-Me-l-proline, HCl
• CS-0183708
• ZHNOJJGMMVVUGM-JEDNCBNOSA-N
• AS-43156
• (s)-1-methylpyrrolidine-2-carboxylic acid hydrochloride
• methylproline hydrochloride
• n-methyl-l-proline hydrochloride
• SCHEMBL113878
• AKOS027339449
• N-Me-l-proline hydrochloride
• MFCD06795802
• (s)-1-methylpyrrolidine-2-carboxylicacidhydrochloride
• (S)-1-METHYLPYRROLIDINE-2-CARBOXYLIC ACID HCL
• 1-Methyl-L-proline hydrochloride
• 89614-97-1
• (2S)-1-methylpyrrolidine-2-carboxylic acid;hydrochloride

• MDL： MFCD06795802
• Inchi： 1S/C6H11NO2.ClH/c1-7-4-2-3-5(7)6(8)9;/h5H,2-4H2,1H3,(H,8,9);1H/t5-;/m0./s1
• InChI Key： ZHNOJJGMMVVUGM-JEDNCBNOSA-N
• SMILES： Cl.OC([C@@H]1CCCN1C)=O

Computed Properties

• Exact Mass: 165.0556563g/mol
• Monoisotopic Mass: 165.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on (2S)-1-methylpyrrolidine-2-carboxylic acid hydrochloride

Comprehensive Overview of (2S)-1-Methylpyrrolidine-2-Carboxylic Acid Hydrochloride (CAS No. 89614-97-1)

(2S)-1-Methylpyrrolidine-2-carboxylic acid hydrochloride (CAS No. 89614-97-1) is a chiral organic compound widely utilized in pharmaceutical research, asymmetric synthesis, and biochemical applications. This hydrochloride salt derivative of 1-methylproline exhibits unique stereochemical properties, making it valuable for drug development and peptide modification. The compound's enantiomeric purity and zwitterionic character have garnered significant attention in medicinal chemistry, particularly for designing bioactive molecules targeting neurological and metabolic pathways.

Recent studies highlight the growing demand for chiral building blocks like (2S)-1-methylpyrrolidine-2-carboxylic acid hydrochloride in developing small-molecule therapeutics. Its structural similarity to proline derivatives allows for applications in conformational restriction of peptide chains, enhancing metabolic stability—a key concern addressed in 2024 peptide drug trends. Researchers frequently search for "CAS 89614-97-1 solubility" and "1-methylproline HCl applications," reflecting practical formulation challenges and therapeutic potential.

The compound's crystal structure (P212121 space group) has been characterized through X-ray diffraction, revealing strong hydrogen-bonding networks that influence its physicochemical properties. This molecular feature is crucial for drug formulation scientists investigating "salt selection strategies"—a trending topic in preformulation studies. Analytical methods like HPLC (High-Performance Liquid Chromatography) and chiral GC are commonly employed to verify its optical purity, addressing quality control requirements in GMP synthesis.

In synthetic chemistry, this compound serves as a precursor for N-methylated amino acid analogs, with particular relevance to proteolysis-targeting chimeras (PROTACs)—a hot topic in 2024 drug discovery. Search queries such as "89614-97-1 coupling reactions" and "methylproline hydrochloride protecting groups" indicate strong interest in its derivatization potential. The pyrrolidine ring conformation also makes it valuable for studying enzyme-substrate interactions, especially in dehydrogenase inhibition research.

From a regulatory perspective, the compound's ECHA registration data and REACH compliance status are frequently searched, reflecting industry focus on sustainable chemistry. Its logP value (-1.32) and water solubility (>500 g/L at 20°C) make it suitable for green chemistry applications—a priority in pharmaceutical manufacturing trends. Stability studies confirm its hygroscopic nature, necessitating proper storage conditions (2-8°C under inert atmosphere), a practical consideration often queried as "89614-97-1 storage stability".

Emerging applications include its use in metal-organic frameworks (MOFs) for chiral separation and as a template for asymmetric catalysis—topics gaining traction in materials science publications. The compound's IR spectrum (characteristic COO- stretch at 1580 cm-1) and NMR data (δ 3.2 ppm for N-CH3) serve as important references for researchers validating synthetic intermediates, addressing common search terms like "1-methylproline HCl spectral data".

Quality specifications typically require ≥98% HPLC purity with strict control of related substances (<0.5%), meeting standards for pharmaceutical intermediates. The growing market for custom synthesis services highlights its importance in contract research organizations (CROs), particularly for projects involving peptidomimetics and conformationally restricted analogs. Recent patent analyses show increased claims incorporating this chiral scaffold in kinase inhibitors and GPCR modulators.

In conclusion, (2S)-1-methylpyrrolidine-2-carboxylic acid hydrochloride represents a versatile chiral synthon with expanding applications across drug discovery and materials science. Its combination of stereochemical integrity, derivatization flexibility, and favorable solubility aligns with current research priorities in precision medicine and sustainable chemistry, ensuring continued scientific and commercial relevance.